Cas no 62001-29-0 (N-(1H-benzotriazol-1-ylmethyl)aniline)

N-(1H-benzotriazol-1-ylmethyl)aniline is a benzotriazole derivative characterized by its versatile reactivity and stability, making it a valuable intermediate in organic synthesis. The compound features a benzotriazole moiety linked to an aniline group via a methylene bridge, enhancing its utility in nucleophilic substitution and coupling reactions. Its structural properties allow for applications in pharmaceuticals, agrochemicals, and material science, particularly as a precursor for heterocyclic compounds. The benzotriazole component contributes to its resistance to hydrolysis and oxidation, ensuring robustness under various reaction conditions. This compound is particularly advantageous in fine chemical synthesis due to its balanced reactivity and compatibility with diverse functional groups.
N-(1H-benzotriazol-1-ylmethyl)aniline structure
62001-29-0 structure
Product Name:N-(1H-benzotriazol-1-ylmethyl)aniline
CAS No:62001-29-0
MF:C13H12N4
MW:224.26118183136
MDL:MFCD00160026
CID:955955
PubChem ID:24870294
Update Time:2025-11-02

N-(1H-benzotriazol-1-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • N-PHENYLBENZOTRIAZOLEMETHANAMINE
    • N-(benzotriazol-1-ylmethyl)aniline
    • (benzotriazolylmethyl)phenylamine
    • 1-[(Phenylamino)methyl]benzotriazole
    • AC1LC55X
    • BIDD:GT0675
    • CBDivE_001764
    • Enamine_001073
    • N-((1H-benzo[d][1,2,3]triazol-1-yl)methyl)aniline
    • N-(1H-benzotriazol-1-ylmethyl)aniline
    • N-Benzotriazol-1-ylmethyl-anilin
    • N-benzotriazol-1-ylmethyl-aniline
    • N-phenyl-1H-benzotriazolyl-1-methanamine
    • N-Phenylbenzotriazolemethanamine, mixture of Bt1 and Bt2 isomers
    • MFCD00160026
    • AE-641/30196033
    • HMS1397A17
    • (1H-1,2,3-Benzotriazol-1-ylmethyl)phenylamine
    • N-(1H-1,2,3-Benzotriazol-1-ylmethyl)aniline
    • N-(1H-1,2,3-Benzotriazol-1-ylmethyl)aniline #
    • n-phenyl-1h-benzotriazole-1-methanamine
    • N-[(1H-1,2,3-benzotriazol-1-yl)methyl]aniline
    • DTXSID80341064
    • AKOS001013633
    • SCHEMBL2494163
    • CS-0367561
    • XEZLZOGOVRJQMO-UHFFFAOYSA-N
    • STK396393
    • 1H-Benzotriazole-1-methanamine, N-phenyl-
    • 62001-29-0
    • MDL： MFCD00160026
    • Inchi： 1S/C13H12N4/c1-2-6-11(7-3-1)14-10-17-13-9-5-4-8-12(13)15-16-17/h1-9,14H,10H2
    • InChI Key： XEZLZOGOVRJQMO-UHFFFAOYSA-N
    • SMILES： N1(CNC2C=CC=CC=2)C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 224.10636
  • Monoisotopic Mass: 224.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.7Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 137-143 °C (lit.)
  • PSA: 42.74
  • Solubility: Not available

N-(1H-benzotriazol-1-ylmethyl)aniline Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi
  • Risk Phrases：36/37/38

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N-(1H-benzotriazol-1-ylmethyl)aniline Suppliers

Amadis Chemical Company Limited
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(CAS:62001-29-0)N-(1H-benzotriazol-1-ylmethyl)aniline
Order Number:A1210636
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):673.0/196.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:62001-29-0)N-(1H-benzotriazol-1-ylmethyl)aniline
A1210636
Purity:99%/99%
Quantity:5g/1g
Price ($):673.0/196.0
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